3,4-Dichloro-6-ethylquinoline
Description
3,4-Dichloro-6-ethylquinoline is a halogenated quinoline derivative characterized by chlorine substituents at positions 3 and 4, and an ethyl group at position 6 of the quinoline scaffold. The ethyl group at position 6 likely enhances lipophilicity compared to methyl analogs, influencing solubility and bioactivity.
Properties
CAS No. |
1204810-03-6 |
|---|---|
Molecular Formula |
C11H9Cl2N |
Molecular Weight |
226.1 |
IUPAC Name |
3,4-dichloro-6-ethylquinoline |
InChI |
InChI=1S/C11H9Cl2N/c1-2-7-3-4-10-8(5-7)11(13)9(12)6-14-10/h3-6H,2H2,1H3 |
InChI Key |
IKTKLXAGWJOJHX-UHFFFAOYSA-N |
SMILES |
CCC1=CC2=C(C(=CN=C2C=C1)Cl)Cl |
Synonyms |
3,4-Dichloro-6-ethylquinoline |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
Key structural analogs and their differences are outlined below:
Physicochemical and Functional Differences
- Reactivity: Chlorine at positions 3 and 4 enhances electrophilicity, making the compound reactive in nucleophilic substitution reactions. This contrasts with methoxy or hydroxy substituents in analogs like Ethyl 6-chloro-4-hydroxyquinoline-3-carboxylate, which may participate in hydrogen bonding or deprotonation .
- Synthetic Utility: The methyl and ethyl analogs (e.g., 3,4-Dichloro-6-methylquinoline) are often intermediates in multi-step syntheses, while methoxy or carboxylate derivatives (e.g., 4-Chloro-6-methoxy-2,3-dimethylquinoline) are tailored for specific pharmacological profiles .
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